2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• Molecular Formula: C9H13N5O2
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 2-amino-6-ethyl-5-(methoxymethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C9H13N5O2/c1-3-5-6(4-16-2)11-9-12-8(10)13-14(9)7(5)15/h3-4H2,1-2H3,(H3,10,11,12,13)
• InChI Key: IYOUNAMCRLJEJN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N=C(NN2C1=O)N)COC

Description

2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound featuring a fused triazolopyrimidinone scaffold. Its structure includes a methoxymethyl group at position 5, an ethyl substituent at position 6, and an amino group at position 2. This compound belongs to a class of molecules known for diverse pharmacological activities, including antiviral and enzyme inhibitory properties . The methoxymethyl and ethyl substituents may influence solubility, metabolic stability, and target binding compared to other derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of ethyl hydrazinecarboxylate with 2-aminopyrimidine derivatives under reflux conditions in the presence of a suitable catalyst . The reaction is often carried out in an organic solvent such as ethanol or methanol, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the amino or methoxymethyl groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxo derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one has several scientific research applications:

Medicinal Chemistry: It is investigated as a potential inhibitor of enzymes such as cyclin-dependent kinases (CDKs) and phosphodiesterases (PDEs). These enzymes are targets for cancer and cardiovascular disease treatments.

Biological Studies: The compound is used in studies to understand its effects on cellular processes, including apoptosis and cell cycle regulation.

Industrial Applications: It is explored for its potential use as a corrosion inhibitor in various industrial settings.

Mechanism of Action

The mechanism of action of 2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one involves its interaction with specific molecular targets. For instance, as a CDK inhibitor, it binds to the ATP-binding site of the enzyme, preventing its activity and leading to cell cycle arrest and apoptosis . The compound’s structure allows it to fit into the active site of the enzyme, forming hydrogen bonds and hydrophobic interactions that stabilize the inhibitor-enzyme complex.

Comparison with Similar Compounds

Comparison with Similar Compounds

The triazolopyrimidinone scaffold is highly modifiable, with substituent variations significantly altering physicochemical and biological properties. Below is a detailed comparison of structurally related compounds:

Table 1: Structural and Functional Comparison of Triazolopyrimidinone Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	References
Target Compound : 2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-triazolo[1,5-a]pyrimidin-7-one	2-NH₂, 5-(methoxymethyl), 6-ethyl	C₉H₁₃N₅O₂	Limited direct data; structural similarity suggests potential antiviral/antimicrobial roles
Lead1 (ZINC000621278586)	2-NH₂, 5-[(5R)-benzazepine], 7-one	C₁₇H₁₉N₅O	SARS-CoV-2 Mpro inhibitor (ΔG = −129.266 kJ/mol); lower toxicity than Lopinavir
2-Amino-5-(ethoxymethyl)-4H,7H-triazolo[1,5-a]pyrimidin-7-one	2-NH₂, 5-(ethoxymethyl)	C₈H₁₁N₅O₂	Ethoxymethyl group increases lipophilicity vs. methoxymethyl; life science applications
5-Methyl-2-trifluoromethyl-4H-triazolo[1,5-a]pyrimidin-7-one	5-CH₃, 2-CF₃	C₇H₅F₃N₄O	Enhanced metabolic stability due to CF₃; higher molecular weight (218.136 g/mol)
2-Amino-5-cyclopropyl-6-(4-methylbenzyl)-4H-triazolo[1,5-a]pyrimidin-7-one	2-NH₂, 5-cyclopropyl, 6-(4-Me-benzyl)	C₁₇H₁₈N₅O	Bulky substituents improve target selectivity; synthesized via BMIM-PF6 catalysis
2-{[(2-chlorophenyl)methyl]sulfanyl}-5-methyl-7-(4-nitrophenyl)-...-6-carboxamide	2-(Cl-benzylthio), 5-CH₃, 7-(4-NO₂-Ph)	C₂₂H₁₇ClN₆O₃S	Sulfur-containing analog; carboxamide enhances hydrogen bonding in screening

Key Comparison Points

Substituent Effects on Bioactivity: Methoxymethyl vs. Trifluoromethyl Group: The CF₃ substituent in 5-Methyl-2-trifluoromethyl-... enhances metabolic stability and electron-withdrawing effects, favoring strong target binding .

Antiviral Potential: Lead1 and Lead2 (from ) demonstrate the triazolopyrimidinone core’s applicability in SARS-CoV-2 inhibition.

Synthetic Routes: Compounds with bulky substituents (e.g., 4-methylbenzyl in ) are synthesized using ionic liquid catalysts (BMIM-PF6), whereas carboxamide derivatives () employ multicomponent reactions.

Toxicity and Safety: Methyl-substituted analogs (e.g., 2-Amino-5-methyl-4H-... in ) have established safety data, suggesting the target compound’s amino and methoxymethyl groups may confer low toxicity .

Biological Activity

2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound belonging to the triazolopyrimidine class. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anticancer properties and enzyme inhibition.

The molecular formula of 2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is $C_9H_{13}N_5O_2$, with a molecular weight of 223.23 g/mol. The compound features a triazole ring fused with a pyrimidine structure, which is critical for its biological activity.

Property	Value
Molecular Formula	C9H13N5O2
Molecular Weight	223.23 g/mol
IUPAC Name	2-amino-6-ethyl-5-(methoxymethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
InChI Key	IYOUNAMCRLJEJN-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its role as a cyclin-dependent kinase (CDK) inhibitor . By binding to the ATP-binding site of CDKs, it effectively prevents their activity, leading to cell cycle arrest and apoptosis in cancer cells. This mechanism highlights its potential as an anticancer agent.

Anticancer Activity

Recent studies have demonstrated that derivatives of triazolopyrimidines exhibit significant anticancer properties. For instance, compounds with similar structures have shown efficacy against various cancer cell lines through mechanisms involving apoptosis and cell cycle modulation .

Enzyme Inhibition

The compound has also been investigated for its enzyme inhibitory activities. It has been reported that triazolopyrimidine derivatives can inhibit several enzymes involved in cancer progression and metabolism . This makes them valuable candidates for further drug development aimed at targeting specific pathways in cancer cells.

Study 1: Anticancer Efficacy

In a study published by MDPI, various pyrazolo[1,5-a]pyrimidine derivatives were synthesized and tested for their anticancer properties. The results indicated that compounds similar to 2-Amino-6-ethyl-5-(methoxymethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one exhibited significant growth inhibition in HeLa and L929 cell lines .

Study 2: Enzymatic Activity

A research article highlighted the enzymatic inhibitory potential of triazolopyrimidine derivatives. The study showed that these compounds could inhibit key metabolic enzymes involved in tumor growth and proliferation .